Cas no 63648-14-6 (2,8-diaminoOctanoic acid)
2,8-diaminoOctanoic acid structure
Product Name:2,8-diaminoOctanoic acid
CAS No:63648-14-6
MF:C8H18N2O2
MW:174.240722179413
CID:2104817
PubChem ID:13988079
Update Time:2025-04-21
2,8-diaminoOctanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,8-diaminoOctanoic acid
- 63648-14-6
- DA-20214
- SCHEMBL2418940
-
- Inchi: 1S/C8H18N2O2/c9-6-4-2-1-3-5-7(10)8(11)12/h7H,1-6,9-10H2,(H,11,12)
- InChI Key: KMPBBRFCAYFTMR-UHFFFAOYSA-N
- SMILES: OC(C(CCCCCCN)N)=O
Computed Properties
- Exact Mass: 174.136827821Da
- Monoisotopic Mass: 174.136827821Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.2
- Topological Polar Surface Area: 89.3Ų
2,8-diaminoOctanoic acid Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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